Cas no 1214362-44-3 (7-amino-1H-indole-3-carbaldehyde)

• Product Name: 7-amino-1H-indole-3-carbaldehyde
• CAS No: 1214362-44-3
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 4816561
• PubChem ID: 55264272
• Update Time: 2025-06-13

7-amino-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-AMINOINDOLE-3-CARBOXALDEHYDE
• 7-amino-1H-indole-3-carbaldehyde
• 1h-indole-3-carbaldehyde,7-amino-

• Inchi： 1S/C9H8N2O/c10-8-3-1-2-7-6(5-12)4-11-9(7)8/h1-5,11H,10H2
• InChI Key： ULOYJZQZVURQEI-UHFFFAOYSA-N
• SMILES： O=CC1=CNC2C(=CC=CC=21)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 0.8
• Topological Polar Surface Area: 58.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 7-amino-1H-indole-3-carbaldehyde

Research Brief on 7-amino-1H-indole-3-carbaldehyde (CAS: 1214362-44-3): Recent Advances and Applications in Chemical Biology and Medicine

7-amino-1H-indole-3-carbaldehyde (CAS: 1214362-44-3) is a versatile indole derivative that has garnered significant attention in chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds and its direct biological activities. This research brief synthesizes the latest findings on this compound, highlighting its synthetic utility, mechanism of action, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a building block for novel kinase inhibitors. Researchers utilized 7-amino-1H-indole-3-carbaldehyde as a core scaffold to develop selective JAK2 inhibitors, achieving nanomolar potency through strategic modifications at the 3-carbaldehyde position. The team reported a 15-fold improvement in selectivity compared to previous generations of inhibitors, with promising results in myeloproliferative disorder models.

In the field of antimicrobial research, a recent Nature Communications article (2024) described the compound's unexpected activity against drug-resistant Gram-positive bacteria. The study revealed that 7-amino-1H-indole-3-carbaldehyde disrupts bacterial membrane potential through a novel mechanism distinct from conventional antibiotics. Structural-activity relationship studies identified the amino and aldehyde groups as critical for this activity, opening new avenues for antibiotic development.

Advances in synthetic methodology have also been reported, with a 2024 Organic Letters publication detailing a novel one-pot synthesis of 7-amino-1H-indole-3-carbaldehyde from commercially available starting materials. The improved protocol offers 85% yield and excellent purity, addressing previous challenges in large-scale production. This development is particularly significant for pharmaceutical applications where consistent quality and scalability are paramount.

Emerging applications in cancer research have shown particular promise. A recent Cancer Research publication (2024) demonstrated that derivatives of 7-amino-1H-indole-3-carbaldehyde exhibit potent HDAC6 inhibitory activity with exceptional isoform selectivity. The lead compound from this series showed 50-fold selectivity for HDAC6 over other HDAC isoforms, along with favorable pharmacokinetic properties in preclinical models. These findings suggest potential for treating multiple myeloma and other hematological malignancies.

The compound's role in chemical biology probes has expanded significantly. A 2023 ACS Chemical Biology study reported the development of fluorescent derivatives of 7-amino-1H-indole-3-carbaldehyde for live-cell imaging of protein-protein interactions. The probes demonstrated excellent cell permeability and minimal background fluorescence, enabling real-time visualization of previously inaccessible biological processes.

Looking forward, the unique chemical properties of 7-amino-1H-indole-3-carbaldehyde continue to inspire innovative applications across multiple therapeutic areas. Ongoing clinical trials with derivatives targeting inflammatory diseases and early-stage research in neurodegenerative disorders suggest this scaffold may yield multiple clinical candidates in the coming years. The compound's versatility as both a synthetic intermediate and a biologically active entity ensures its continued importance in chemical biology and drug discovery efforts.